Cas no 1804270-39-0 (1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one
• CAS No: 1804270-39-0
• MF: C₁₁H₁₁BrF₂O₂
• MW: 293.104649782181
• CID: 5000842
• Update Time: 2025-11-06

1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O2/c1-7-3-2-4-10(16-11(13)14)9(7)5-8(15)6-12/h2-4,11H,5-6H2,1H3
• InChI Key： BSEVUPZBJMLJNK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(=CC=CC=1C)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one

Comprehensive Introduction to 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one (CAS No. 1804270-39-0)

1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one (CAS No. 1804270-39-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a bromo-substituted propanone moiety with a difluoromethoxy-containing aromatic ring. Its molecular formula is C₁₁H₁₁BrF₂O₂, and it exhibits a molecular weight of 293.11 g/mol. The presence of both halogenated and ether functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in difluoromethoxy derivatives like 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one because of their potential applications in drug discovery. For instance, fluorinated compounds are often used in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobials. The bromo substituent further enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

The synthesis of 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one typically involves multi-step organic reactions, including Friedel-Crafts acylation, halogenation, and etherification. Advanced analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given its high reactivity, this compound is usually handled under inert conditions to prevent degradation.

From an industrial perspective, 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one is gaining attention as a building block for crop protection chemicals. The difluoromethoxy group is known to improve the lipophilicity and membrane permeability of agrochemicals, making them more effective against pests and fungi. This aligns with the growing focus on sustainable agriculture and the need for eco-friendly pesticides.

For researchers and manufacturers, understanding the storage conditions and handling protocols of 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one is critical. It is recommended to store the compound in a cool, dry place, away from light and moisture, to maintain its stability. Additionally, proper personal protective equipment (PPE) should be used during handling to ensure safety.

The future of 1-Bromo-3-(2-(difluoromethoxy)-6-methylphenyl)propan-2-one looks promising, with ongoing studies exploring its applications in material science and specialty chemicals. As the scientific community continues to investigate fluorine chemistry, this compound is expected to play a pivotal role in the development of next-generation functional materials and bioactive molecules.